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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-6-nitrophenol

Cat. No.: B1271563 Get Quote

Technical Guide: Safety and Handling of 2-
Bromo-4-fluoro-6-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2-Bromo-4-fluoro-6-nitrophenol (CAS No. 320-75-2). The information is intended to

enable researchers, scientists, and drug development professionals to handle this chemical

safely in a laboratory setting.

Chemical Identification and Properties
2-Bromo-4-fluoro-6-nitrophenol is a halogenated and nitrated phenolic compound. Its

chemical structure and properties are summarized below.
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Property Value Source

Chemical Name 2-Bromo-4-fluoro-6-nitrophenol [1]

CAS Number 320-75-2 [1][2][3][4]

Molecular Formula C₆H₃BrFNO₃ [1][4]

Molecular Weight 236.00 g/mol [4]

Appearance Solid

Melting Point 67°C [1]

Boiling Point 238.7°C at 760 mmHg [1]

Density 1.965 g/cm³ [1]

Flash Point 98.2°C [1][3]

Storage Temperature
Room Temperature, Sealed in

dry
[1]

Hazard Identification and GHS Classification
2-Bromo-4-fluoro-6-nitrophenol is classified as a hazardous substance. The GHS

classification indicates significant health and environmental risks. The signal word for this

chemical is Danger.

Hazard Class Hazard Statement Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Skin Sensitization H317
May cause an allergic skin

reaction

Serious Eye Damage/Eye

Irritation
H318 Causes serious eye damage

Hazardous to the Aquatic

Environment, Long-term
H410

Very toxic to aquatic life with

long lasting effects
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Source: Sigma-Aldrich Safety Data Sheet

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Engineering Controls:
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][6]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[7]

Personal Protective Equipment:
Eye Protection: Chemical safety goggles or a face shield are required.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Gloves

should be inspected before use and changed immediately if contaminated.[8]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

tasks with a higher risk of splash, a chemically impervious apron should be worn.[9]

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is necessary.[5]

Experimental Protocols: Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize risk.

General Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly and engineering

controls are functioning properly. Read and understand the Safety Data Sheet.
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Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to prevent inhalation of dust.[5] Minimize the generation of dust.[10]

Contact Avoidance: Avoid all personal contact with the substance, including inhalation and

contact with skin and eyes.[5][6]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the chemical.[6][11] Contaminated work clothing should not be allowed

out of the workplace and should be laundered separately.[6]

Storage Protocol
Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[5][6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[10][12]

The storage area should be secured and accessible only to authorized personnel.
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Caption: Workflow for Safe Handling of 2-Bromo-4-fluoro-6-nitrophenol.
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Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[9][12]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water and

soap for at least 15 minutes. If skin irritation or a rash occurs, get medical advice/attention.[9]

[13]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[9][12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[12]

Spill Response Protocol
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Contain: Prevent the spill from entering drains or waterways.[8]

Clean-up (Minor Spill):

Wear full PPE, including respiratory protection.

Use dry clean-up procedures; avoid generating dust.[5]

Carefully sweep or vacuum the solid material into a suitable, labeled container for

hazardous waste disposal.[9][10]

Clean-up (Major Spill):
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Alert emergency services and your institution's environmental health and safety

department.[5]

Only personnel trained in hazardous material clean-up should address major spills.

Exposure Route
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Exposure Incident
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Remove Clothing
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Remove Contacts
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Caption: First Aid Decision Pathway for Exposure Incidents.

Disposal Considerations
Waste generated from 2-Bromo-4-fluoro-6-nitrophenol must be treated as hazardous waste.

Waste Collection: Collect all waste material, including contaminated PPE and spill clean-up

debris, in a clearly labeled, sealed container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.

Follow all federal, state, and local regulations for chemical waste disposal.[6][11] Do not

dispose of this chemical into the environment.[10]
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Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: Harmful if swallowed. No specific LD50 or LC50 data for 2-Bromo-4-fluoro-6-
nitrophenol are readily available in public databases.

Skin and Eye Damage: Causes skin irritation, may cause an allergic skin reaction, and

causes serious eye damage.

Chronic Effects: Long-term exposure effects have not been fully investigated. However,

nitrophenols as a class can pose risks of organ damage through prolonged or repeated

exposure.[8]

Ecological Information
This substance is classified as very toxic to aquatic life with long-lasting effects (H410). It

should not be released into the environment. All measures should be taken to prevent its

entry into drains, soil, or waterways.[8][10]

This technical guide is intended for informational purposes and should be used in conjunction

with an official Safety Data Sheet (SDS) and institutional safety protocols. Always prioritize

safety and handle all chemicals with the appropriate level of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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